Cas no 1263283-80-2 (2-(2-(4-Benzhydrylpiperazin-1-yl)ethoxy)ethanol hydrochloride)

• Product Name: 2-(2-(4-Benzhydrylpiperazin-1-yl)ethoxy)ethanol hydrochloride
• CAS No: 1263283-80-2
• MF: C₂₁H₂₉ClN₂O₂
• MW: 376.920164823532
• CID: 1091874
• PubChem ID: 46783864
• Update Time: 2025-04-20

2-(2-(4-Benzhydrylpiperazin-1-yl)ethoxy)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-Benzhydrylpiperazin-1-yl)ethoxy)ethanol hydrochloride
• 2-[2-(4-benzhydrylpiperazin-1-yl)ethoxy]ethanol,hydrochloride
• UCB 1402 dihydrochloride
• J-005869
• Q27290457
• DECLOXIZINI HYDROCHLORIDE
• Decloxizine hydrochloride
• 2-(2-(4-benzhydrylpiperazin-1-yl)ethoxy)ethan-1-ol hydrochloride
• 1263283-80-2
• AB20921
• 2-[2-(4-benzhydrylpiperazin-1-yl)ethoxy]ethanol;hydrochloride
• 2-[2-(4-benzhydrylpiperazin-1-yl)ethoxy]ethanol,dihydrochloride
• TWC294RL1T
• Ethanol, 2-(2-(4-(diphenylmethyl)-1-piperazinyl)ethoxy)-, hydrochloride (1:1)
• AKOS015896560
• Decloxizine hydrochloride [WHO-DD]
• Decloxizine Hydrochloride,(S)
• UCB-1402;NSC289116
• Ethanol, 2-[2-[4-(diphenylmethyl)-1-piperazinyl]ethoxy]-, hydrochloride (1:1)
• 2-{2-[4-(diphenylmethyl)piperazin-1-yl]ethoxy}ethan-1-ol hydrochloride
• UNII-TWC294RL1T

• Inchi： 1S/C21H28N2O2.ClH/c24-16-18-25-17-15-22-11-13-23(14-12-22)21(19-7-3-1-4-8-19)20-9-5-2-6-10-20;/h1-10,21,24H,11-18H2;1H
• InChI Key： DDKYRGRSMTYEPD-UHFFFAOYSA-N
• SMILES： Cl.O(CCO)CCN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 376.1917559g/mol
• Monoisotopic Mass: 376.1917559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes